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Executive Summary & Regulatory Warning

CRITICAL NOTICE: Freon 113 (1,1,2-Trichloro-1,2,2-trifluoroethane) is a Class | Ozone
Depleting Substance (ODS) under the Montreal Protocol. Its production was banned in

developed countries in 1996.[1]

Purpose of This Guide: This document serves as a technical retrospective and forensic
reference. It is designed for researchers who must:

o Reproduce legacy data from pre-1996 pharmaceutical patents or phytochemical studies.

e Analyze historical samples where method continuity (e.g., EPA Method 413.1) is statistically
mandated.

» Design replacement protocols by understanding the specific solubility parameters that made
Freon 113 the "Gold Standard" for heat-labile marine natural products and lipids.

Do not implement these protocols for new drug development pipelines without explicit
regulatory exemption.

The Physicochemical Rationale: Why Freon 113?

To understand the extraction logic, one must analyze the solvent's unique physical profile.
Freon 113 was not just a solvent; it was a "selective sieve" for non-polar bioactive compounds.
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Comparative Solvent Properties

Freon 113 n-Hexane Dichlorometha Impact on
(CFC-113) (Modern Std) ne (DCM) Extraction

Property

Ultra-low heat
stress; preserves

Boiling Point 47.6 °C 69 °C 39.6 °C volatile terpenes
& thermolabile

epoxides.

Heavier than

water. Forms the
Density (g/mL) 1.56 0.66 1.33 bottom layer in

LLE, simplifying

gravity draining.

Highly selective

for non-polar
Dipole Moment 08D 0.08 D 1.6D lipids/greases;

rejects polar

tannins/sugars.

Allowed safe

operation of

- Highly large-scale
Flammability Non-Flammable Non-Flammable
Flammable Soxhlet
extractors
unattended.

Mechanism of Action

Freon 113 possesses a unigue Hansen Solubility Parameter profile. It solubilizes long-chain
hydrocarbons and halogenated marine alkaloids but exhibits poor miscibility with water. Unlike
DCM, which can drag water (and associated polar impurities) into the organic phase, Freon
113 creates a "dry" extract directly from wet biomass. This was critical for extracting marine
sponges and soft corals where drying the biomass would degrade the active metabolites.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12328519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Detailed Experimental Protocols (Legacy

Reconstruction)
Protocol A: Liquid-Liquid Extraction (LLE) of Bioactive
Lipids from Agqueous Suspension

Target Application: Recovery of fermentation products or marine broth extracts.

Safety: Work in a fume hood. Although non-flammable, vapors are narcotic at high
concentrations.

Workflow:

Sample Preparation: Adjust the pH of the aqueous sample (1 L) to < 2 using 1:1 HCI. This
protonates fatty acids, ensuring they partition into the organic phase.

e Solvent Addition: Add 30 mL of Freon 113 to the sample in a 2 L separatory funnel.
o Equilibration: Shake vigorously for 2 minutes. Periodically vent the funnel.

o Note: Freon 113 has low surface tension; emulsions break faster than with DCM.
e Phase Separation (The Critical Inversion):

o Allow layers to separate.[2]

o Observation: The Freon 113 layer will be at the BOTTOM.

o Contrast: If using Hexane, the organic layer would be on top.

» Collection: Drain the lower organic layer directly into a collection flask through a funnel
containing anhydrous sodium sulfate (

).

o Repeat: Repeat extraction 2x with fresh solvent.
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» Concentration: Evaporate solvent at 45 °C (water bath) using a rotary evaporator. The low
boiling point ensures rapid removal without degrading heat-sensitive terpenes.

Protocol B: Low-Temperature Soxhlet Extraction of Solid
Biomass

Target Application: Extraction of heat-sensitive alkaloids from dried plant/marine tissue.

Thimble Loading: Place 10 g of dried, ground biomass into a cellulose thimble.

o System Setup: Load 150 mL of Freon 113 into the round-bottom flask. Attach the Soxhlet
extractor and reflux condenser.

» Thermal Regulation: Set heating mantle to maintain a gentle reflux.

o Key Parameter: The solvent boils at 47.6 °C. The thimble chamber temperature will remain
approx. 5-10 °C below this, ensuring the biomass is never exposed to temperatures > 45
°C.

e Cycle Duration: Run for 4 hours (approx. 20-30 cycles).

» Validation: The extract should appear clear/colored, while the solvent dripping from the
condenser remains colorless.

Visualization of Methodologies
Decision Logic for Solvent Selection

This diagram illustrates when Freon 113 was historically chosen over alternatives and how to
select a modern replacement based on those criteria.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12328519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Is compound Polar?

No (Standard Lipids) \Yes

Modern Alt: n-Hexane

(BP 69°C, Flammable)

Target Compound Extraction

Is compound Heat Labile? (>50°C)

Legacy Choice: Freon 113 .
(gp X7_Goc Non-Polar) es (Current Best Practice)

Use Ethanol/Methanol

4
No ,’/Yes (Historical) Yes (Solvent Replacement)

Modern Alt: HFC-4310mee

(BP 55°C, Non-Flammable)

:.Transition to SFE,

Modern Alt: Supercritical CO2

(Tunable, Low Temp)

Click to download full resolution via product page

Caption: Decision matrix comparing historical Freon 113 usage against modern Supercritical
Fluid Extraction (SFE) and hydrofluorocarbon alternatives.

Liquid-Liquid Extraction Phase Diagram

Visualizing the critical density difference that defines the Freon 113 workflow.
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Separatory Funnel Physics
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Caption: Comparative phase stratification. Note Freon 113's position as the bottom layer,
necessitating a different collection technique than standard hexane extractions.

Modern Alternatives & Transition Protocol

For researchers holding legacy Freon 113 data, the following alternatives provide the closest
correlation in solubility performance:

o EPA Method 1664 (n-Hexane): The regulatory replacement for Oil & Grease.[3]

o Correction Factor: n-Hexane is less aggressive than Freon 113. Historical data may show
~4-10% higher yields than modern Hexane data due to Freon's slight ability to solvate
heavier bitumens.

e Supercritical CO2 (SFE): The true "Green" successor.

o Advantage:[4][5][6][7] Tunable density allows it to mimic Freon 113's solvation power
exactly without thermal degradation.

e HFC-4310mee (Vertrel XF):
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o Boiling Point: 55 °C.

o Profile: Non-flammable, fluorinated structure.[8] It is the closest direct chemical drop-in for
Freon 113 in terms of handling and safety, though expensive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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